N-(5-chloro-2-methoxyphenyl)-4-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-4-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]butanamide
• InChI: InChI=1S/C23H24ClN3O4/c1-3-31-18-9-6-16(7-10-18)19-11-13-23(29)27(26-19)14-4-5-22(28)25-20-15-17(24)8-12-21(20)30-2/h6-13,15H,3-5,14H2,1-2H3,(H,25,28)
• InChI Key: VBBZZIFZHSMUCX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCC(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C23H24ClN3O4
• Molecular Weight: 441.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-4-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide is a useful research compound. Its molecular formula is C23H24ClN3O4 and its molecular weight is 441.91. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2-methoxyphenyl)-4-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2-methoxyphenyl)-4-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolic Pathways and Synthesis

The study by Temple and Rener (1992) discussed the metabolism of related compounds, noting the formation of hydroxylated metabolites and their subsequent conversion into methoxy derivatives. These pathways are significant in understanding the drug's metabolic fate and potential applications.

Lipoxygenase Inhibition

Aziz‐ur‐Rehman et al. (2016) investigated compounds closely related to the chemical for their inhibitory effects on lipoxygenase enzymes. Their findings suggest potential applications in diseases where lipoxygenase plays a role, such as inflammatory disorders or cancer. Link to Study.

Antimicrobial and Antifungal Activities

The work by Sayed et al. (2003) and Sirajuddin et al. (2015) demonstrated that derivatives of similar compounds show significant antimicrobial and antifungal activities, highlighting a potential area of application for the drug.

Anticancer Properties

The study by Sirajuddin et al. (2015) also revealed that these compounds have in vitro anticancer activities, suggesting a potential use in cancer treatment.

Herbicide Metabolism

Coleman et al. (2000) explored the metabolism of chloroacetamide herbicides, which are structurally related to the chemical . Their findings provide insights into how similar compounds are metabolized in human and rat liver microsomes. Link to Study.